Cas no 1806933-85-6 (3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1806933-85-6
• MF: C₈H₃F₆NO
• MW: 243.105942964554
• CID: 4885467
• Update Time: 2025-06-08

3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H3F6NO/c9-6(10)4-1-3(2-16)5(8(12,13)14)15-7(4)11/h1-2,6H
• InChI Key： JDKCEPZEWZBCMI-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C=C(C=O)C(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Additional information on 3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-5-carboxaldehyde

Introduction to 3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1806933-85-6) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1806933-85-6) represents a fascinating class of heterocyclic aldehydes that have garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and versatile reactivity. This pyridine derivative, characterized by the presence of multiple fluorinated substituents, exhibits distinct electronic and steric properties that make it a valuable scaffold for the development of novel bioactive molecules.

At the core of its appeal lies the strategic arrangement of difluoromethyl, fluoro, and trifluoromethyl groups, which collectively contribute to enhanced lipophilicity, metabolic stability, and binding affinity. These fluorine atoms not only modulate the compound's pharmacokinetic profile but also play a crucial role in influencing its interactions with biological targets. The aldehyde functionality at the 5-position provides a reactive handle for further derivatization, enabling the synthesis of a wide array of pharmacophores tailored for specific therapeutic applications.

Recent advancements in computational chemistry and structure-based drug design have highlighted the potential of this compound as a key intermediate in the synthesis of small-molecule inhibitors targeting complex biological pathways. For instance, studies have demonstrated its utility in generating inhibitors of enzyme-catalyzed reactions where fluorinated pyridines serve as critical recognition elements. The difluoromethyl group, in particular, has been shown to improve binding affinity by introducing favorable van der Waals interactions and hydrophobic effects, making it an indispensable feature in modern drug discovery campaigns.

The fluoro and trifluoromethyl substituents further enhance the compound's versatility by influencing its electronic properties and solubility characteristics. These modifications are often employed to fine-tune physicochemical properties such as logP values, which are critical for optimizing oral bioavailability. Moreover, the presence of these fluorinated moieties can impart resistance to metabolic degradation, extending the half-life of derived drug candidates in vivo.

In the realm of medicinal chemistry, this compound has been explored as a precursor for kinase inhibitors, particularly those targeting receptor tyrosine kinases (RTKs) implicated in cancer progression. The pyridine core serves as an effective scaffold for mimicking natural substrates or allosteric sites on these enzymes. Preliminary studies have shown that derivatives of 3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-5-carboxaldehyde exhibit promising inhibitory activity against mutant forms of kinases associated with drug resistance.

Another area where this compound has shown promise is in the development of antimicrobial agents. The unique combination of fluorinated substituents enhances its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Researchers have leveraged its aldehyde functionality to create Schiff bases or heterocyclic hybrids that exhibit potent activity against multidrug-resistant strains of bacteria.

The synthetic accessibility of 3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-5-carboxaldehyde further underscores its significance in pharmaceutical research. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have streamlined the production process, allowing for scalable synthesis even for complex derivatives. This accessibility has accelerated the exploration of its derivatives in high-throughput screening campaigns aimed at identifying novel therapeutic agents.

From a computational perspective, virtual screening algorithms have been employed to identify potential binding partners for this compound based on its structural features. The integration of machine learning models with experimental data has enabled researchers to predict optimal analogs with enhanced potency and selectivity. Such interdisciplinary approaches are crucial for accelerating the discovery pipeline and translating promising leads into viable drug candidates.

The role of fluorinated compounds in modulating immune responses has also been an area of active investigation. Derivatives of 3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-5-carboxaldehyde have been explored as immunomodulators, targeting pathways involved in autoimmune diseases or cancer immunotherapy. The ability to fine-tune immunological responses through structural modifications offers new avenues for developing therapies that harness the body's own defense mechanisms.

In conclusion, 3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1806933-85-6) stands as a testament to the power of fluorinated heterocycles in driving innovation across multiple fronts in chemical biology and medicinal chemistry. Its unique structural attributes combined with synthetic tractability make it an invaluable building block for future therapeutics. As research continues to uncover new applications and refine synthetic strategies, this compound is poised to remain at the forefront of pharmaceutical development.